Cas no 2171619-36-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171619-36-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5808141
• PubChem ID: 165560953
• Update Time: 2025-07-15

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid
• 2171619-36-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]-5-methylpiperidine-2-carboxylic acid
• EN300-1475245

• Inchi： 1S/C27H32N2O6/c1-17-11-12-24(26(31)32)29(15-17)25(30)13-18(34-2)14-28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： RWXVQQQYTREONP-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic Acid (CAS No. 2171619-36-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid, with the CAS number 2171619-36-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a piperidine core, fluorenylmethoxycarbonyl (Fmoc) protecting group, and various functional moieties that contribute to its unique chemical and biological properties.

The structural composition of this compound is highly relevant to modern drug discovery and development. The presence of the piperidine ring is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological targets effectively. Piperidine-based scaffolds are frequently encountered in small-molecule drugs, owing to their favorable pharmacokinetic properties and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives with enhanced therapeutic potential. The specific modification of the piperidine ring in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid, particularly the introduction of a methoxybutanoyl side chain and an Fmoc-amino group, suggests that this compound may exhibit unique pharmacological activities. These structural features are often engineered to optimize drug-like properties such as solubility, metabolic stability, and target specificity.

The Fmoc moiety in the compound's name is another critical feature that warrants detailed discussion. Fmoc (fluorenylmethoxycarbonyl) is a common protecting group used in peptide synthesis and has also been explored in the development of peptidomimetics. The incorporation of an Fmoc-amino group into this molecule suggests potential applications in the synthesis of peptide analogs or other biologically active peptides that require protection during synthetic procedures.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid can be computationally analyzed to identify potential binding interactions with biological targets. This approach has been instrumental in identifying lead compounds for various therapeutic applications, including oncology, neurology, and inflammation.

The methoxybutanoyl side chain is another key structural element that contributes to the compound's complexity and potential biological activity. Methoxybutanoyl derivatives have been reported to exhibit a range of pharmacological effects, depending on their specific arrangement and substitution patterns. In this context, the methoxybutanoyl group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid may play a crucial role in modulating the compound's interactions with biological targets.

The synthesis of this compound represents a significant achievement in organic chemistry, given its complex structure and the multiple functional groups it contains. The synthesis likely involves multi-step reactions, including protection-deprotection strategies, cross-coupling reactions, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In the realm of drug discovery, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-5-methylpiperidine-2-carboxylic acid could serve as a valuable intermediate or lead compound for further development. Its unique structural features make it a promising candidate for exploring new therapeutic avenues. Researchers may investigate its potential as an inhibitor or modulator of enzymes or receptors involved in disease pathways.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly relevant in the context of peptide synthesis. While Fmoc is commonly used for protecting amino groups during solid-phase peptide synthesis (SPPS), its application extends beyond peptides. In this compound, the Fmoc moiety may serve as a handle for further chemical modifications or as part of a strategy to enhance solubility or stability.

Future studies on 1-4-({(9H-fluoren-9- ylmethoxycarbonyl}amino)-3- methoxybutanoyl)-5- methylpiperidine-2- carboxylic acid (CAS No. 2171619-36- 4) may focus on its pharmacokinetic profile, toxicity profile, and potential clinical applications. These studies will be crucial in determining whether this compound has sufficient therapeutic potential to proceed to clinical trials and eventual commercialization.

The development of novel pharmaceutical compounds is an iterative process that involves extensive characterization at multiple stages. From initial design through synthetic optimization to preclinical testing, each step contributes to building a comprehensive understanding of the compound's properties. 1- 4-({(9H-fluorenylmethoxycarbonyl})amino)-3- methoxybutanoyl-5- methylpiperidine-2- carboxylic acid exemplifies this process, showcasing how complex molecules can be designed, synthesized, and evaluated for their potential therapeutic benefits.

In conclusion, 1- 4-({(9H-fluorenylmethoxycarbonyl})amino)-3- methoxybutanoyl-5- methylpiperidine-2- carboxylic acid (CAS No. 2171619-36- 4) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing drug discovery efforts.